Penupogenin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Penupogenin is a steroidal aglycone isolated from the roots of Cynanchum auriculatum.
Scientific Research Applications
Pharmacological Applications : Penupogenin, a C21 steroidal glycoside, has been identified in plants like Gymnema yunnanense. Its structure allows for potential pharmacological applications, such as impacting cellular processes and metabolic pathways. Research on similar compounds has shown their relevance in therapeutic contexts, particularly in relation to neurological diseases, demonstrating the potential of this compound in similar areas (Zhuang, 1991).
Neurological Research : Diosgenin, a compound structurally related to this compound, has shown promise in the treatment of neurological diseases due to its modulation of signaling pathways. This suggests that this compound could potentially be investigated for similar neurological applications (Cai et al., 2020).
Antioxidative Properties : Studies on gagaminine, structurally related to this compound, and its derivatives sarcostin and this compound, have revealed critical insights into antioxidative effects and structure-activity relationships. These findings highlight the potential of this compound in contributing to the understanding and development of antioxidants (Lee, Shin, & Huh, 1998).
Biochemical Analysis : The biochemical properties of this compound and its derivatives have been characterized, contributing to a deeper understanding of its role and potential applications in biological systems (Mu et al., 1992).
Properties
CAS No. |
27526-87-0 |
---|---|
Molecular Formula |
C30H40O7 |
Molecular Weight |
512.64 |
IUPAC Name |
[(3S,8S,9R,10R,12R,13R,14R,17S)-3,8,14,17-tetrahydroxy-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-12-yl] (E)-3-phenylprop-2-enoate |
InChI |
InChI=1S/C30H40O7/c1-19(31)28(34)15-16-30(36)27(28,3)24(37-25(33)10-9-20-7-5-4-6-8-20)18-23-26(2)13-12-22(32)17-21(26)11-14-29(23,30)35/h4-11,19,22-24,31-32,34-36H,12-18H2,1-3H3/b10-9+/t19-,22+,23-,24-,26+,27-,28-,29+,30-/m1/s1 |
InChI Key |
CSSZPOBBUXFMAA-UPPMJXABSA-N |
SMILES |
CC(C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C=CC5=CC=CC=C5)C)O)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Penupogenin; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.